Cas no 881029-22-7 (N-[5-(3-Methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-1,3-thiazol-2-yl]acetamide)

N-[5-(3-Methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-1,3-thiazol-2-yl]acetamide structure
881029-22-7 structure
Product Name:N-[5-(3-Methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-1,3-thiazol-2-yl]acetamide
CAS No:881029-22-7
MF:C14H12N4O2S
MW:300.335680961609
CID:2154510
Update Time:2023-08-05

N-[5-(3-Methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(3-methyl-[1,2,4]oxadiazol-5-yl)-4-phenyl-thiazol-2-yl]acetamide
    • N-[5-(3-Methyl-[1,2,4]oxadiazol-5-yl)-4-phenyl-thiazol-2-yl]-acetamide
    • YTYHMGOWKQWFEY-UHFFFAOYSA-N
    • BDBM50324982
    • N-[5-(3-Methyl-1,2,4-oxadiazol-5-yl)-4-phenyl-1,3-thiazol-2-yl]acetamide
    • Inchi: 1S/C14H12N4O2S/c1-8-15-13(20-18-8)12-11(10-6-4-3-5-7-10)17-14(21-12)16-9(2)19/h3-7H,1-2H3,(H,16,17,19)
    • InChI Key: YTYHMGOWKQWFEY-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=O)=NC(C2C=CC=CC=2)=C1C1=NC(C)=NO1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Topological Polar Surface Area: 109
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